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The following diagram illustrates the reported mechanism by which Teslexivir inhibits HPV replication,

based on the gathered data.
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Laboratory Handling and Formulation Guide

For researchers who may work with the existing compound, here is a guide based on the supplier's data.

Storage and Handling

Storage Conditions: Store the powder at -20°C for long-term stability (3 years) or at 4°C for shorter

periods (2 years). Store solutions at -80°C (6 months) or -20°C (1 month). Always keep the product in
a sealed environment protected from moisture [1].

Safety: The product is designated for research use only and is not for human use [1].

Sample Formulation Preparation

The supplier provides several suggested formulations for in vivo studies. Below are two examples for

injection [1]:

Formulation Composition Preparation Example (2.5 mg/mL)

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 :

85

100 μL DMSO stock + 50 μL Tween 80 + 850 μL

Saline

Injection 2 DMSO : PEG300 : Tween 80 : Saline

= 10 : 40 : 5 : 45

100 μL DMSO stock + 400 μL PEG300 + 50 μL

Tween 80 + 450 μL Saline

For oral administration, one common method is to suspend the compound in a 0.5% carboxymethylcellulose

sodium (CMC Na) solution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b544986#teslexivir-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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